Butanenitrile, 4-[(dimethylamino)bis(1-methylethyl)silyl]-

• IUPAC Name: 4-[dimethylamino-di(propan-2-yl)silyl]butanenitrile
• InChI: InChI=1S/C12H26N2Si/c1-11(2)15(12(3)4,14(5)6)10-8-7-9-13/h11-12H,7-8,10H2,1-6H3
• InChI Key: ZMWNPLZNYQLBOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](CCCC#N)(C(C)C)N(C)C
• Molecular Formula: C12H26N2Si
• DSSTOX Substance ID: DTXSID70889041
• Molecular Weight: 226.43 g/mol
• CAS RN: 163794-91-0

Description

Butanenitrile, 4-[(dimethylamino)bis(1-methylethyl)silyl]-, also known as DMABS, is a four-carbon aliphatic nitrile used in a variety of applications. It is a colorless liquid with a sweet odor and a boiling point of 64 °C. DMABS is a versatile compound with a wide range of applications in the synthesis of organic compounds, the manufacture of pharmaceuticals, and the development of new materials.

Scientific Research Applications

Synthesis Applications

• Synthesis of Trifluoromethyl Carbinols and Trifluoromethyl-α,β-unsaturated Ketones

  • Xu and Dolbier (1998) demonstrated the use of a synthetic building-block replacement for trifluoroacetaldehyde in condensation reactions with ketones, leading to the synthesis of trifluoromethyl carbinols and trifluoromethyl-α,β-unsaturated ketones (Xu & Dolbier, 1998).

• Formation of Novel Metal–Organic Coordination Architectures

  • Research by Nobakht et al. (2014) involved treatments of flexible ligands with zinc salts, resulting in the formation of novel metal–organic coordination architectures (Nobakht et al., 2014).

Material Science

• Development of New Polyimides for Gas Separation
  • Al-Masri et al. (2000) worked on the preparation of aromatic dianhydrides and the resulting polyimides for applications in gas separation (Al-Masri et al., 2000).

Chemistry and Catalysis

• Silylation Reaction of Nitriles Using Bis-hydrosilane
  • Corriu et al. (1982) studied the silylation reaction of nitriles using a bis-hydrosilane, leading to a mixture of trans-N,N-disilylated enamines and N,N-disilylated amines (Corriu et al., 1982).

Molecular Structure Analysis

• Analysis of Capto-Dative Substitution on Molecular Deformation
  • Parfonry et al. (2010) focused on the molecular structure of various compounds to analyze the effects of capto-dative substitution on molecular deformation (Parfonry et al., 2010).

Pharmaceutical Applications

• Identification and UHPLC Determination of Process-related Impurity in Zolmitriptan

  • Douša et al. (2012) detected and determined a new impurity in zolmitriptan using UHPLC methods (Douša et al., 2012).

• Synthesis of Phthalocyanine Polymers by Microwave Irradiation

  • Kaya et al. (2010) synthesized a tetranitrile monomer and prepared a metal-free phthalocyanine polymer by reaction under specific conditions (Kaya et al., 2010).